BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Safe Handling of 2-
Amino-4-chlorobenzenethiol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-4-chlorobenzenethiol

Cat. No.: B107409

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety, handling, and Material Safety Data Sheet
(MSDS) information for 2-Amino-4-chlorobenzenethiol (CAS No. 1004-00-8). The following
sections detail the material's properties, hazards, and the necessary protocols for its safe use
in a laboratory and research environment.

Chemical Identification and Properties

2-Amino-4-chlorobenzenethiol, also known as 2-Amino-4-chlorothiophenol, is a chemical
intermediate used in the synthesis of various compounds, including pharmaceuticals and
heterocyclic molecules.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 1004-00-8[1][2]

Molecular Formula CeHeCINS[1][3]

Molecular Weight 159.64 g/mol [1][3]

Synonyms 2-Amino-4-chlorothiophenol[2][4][5]

| UN Number | UN3261 or UN3259[2][4] |
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Table 2: Physical and Chemical Properties

Property Value

Physical State Solid, Crystal - Powder[1][2][4]

Appearance White to slightly pale yellow or pale yellow-
green[4][6]

Odor Stench[1][2][4]

Melting Point 56 - 61 °C[2]

Flash Point Not applicable

Water Solubility Low water solubility is implied[1]

| Stability | Stable under normal conditions[2][3] |

Hazard Identification and Classification

This chemical is classified as hazardous under the OSHA Hazard Communication Standard (29
CFR 1910.1200).[2][3] The primary hazards are severe skin and eye damage. It is also noted
for its strong, unpleasant odor.[1][2]

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

H314: Causes severe skin
burns and eye damage /

Skin Corrosion/Irritation 1C/ 2 .

H315: Causes skin

irritation[1][2][3][7]

H314: Causes severe skin
Serious Eye Damage/Eye 1/2 burns and eye damage / H319:
Irritation Causes serious eye irritation[1]

[2131[7]
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| Specific target organ toxicity (single exposure) | 3 | H335: May cause respiratory irritation[2][7]

The signal word associated with this chemical is "Danger” or "Warning".[1][4]

Exposure Controls and Personal Protection

Appropriate controls are mandatory to minimize exposure risk.

Engineering Controls

Operations involving 2-Amino-4-chlorobenzenethiol must be conducted in a chemical fume
hood.[2][8] Eyewash stations and safety showers must be readily accessible in the immediate
work area.[2][4] A closed system should be used whenever possible to prevent the dispersion
of dust.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is essential. The following table and workflow diagram outline
the required equipment.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Tight-sealing safety goggles or a face

Eye/Face .
shield.[2][3][4]
Impervious protective clothing, boots, and
Skin gloves (Nitrile rubber, Neoprene recommended).

[11(31[4]

| Respiratory | For operations generating dust, a NIOSH/MSHA-approved respirator (e.g., N95
dust mask) is required. Positive-pressure supplied-air respirators may be necessary for high
airborne concentrations.[3] |

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC449590050&productDescription=2-AMINO-4-CHLOROTHIOPHEN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-chlorobenzenethiol
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25640&PLANT=d__ALF
https://www.tcichemicals.com/SG/en/sds/A1625_JP_EN.pdf
https://www.benchchem.com/product/b107409?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC449590050&productDescription=2-AMINO-4-CHLOROTHIOPHEN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/es/2-amino-4-chlorothiophenol-dic7637.html
https://www.fishersci.com/store/msds?partNumber=AC449590050&productDescription=2-AMINO-4-CHLOROTHIOPHEN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/SG/en/sds/A1625_JP_EN.pdf
https://www.tcichemicals.com/SG/en/sds/A1625_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC449590050&productDescription=2-AMINO-4-CHLOROTHIOPHEN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-223422.pdf
https://www.tcichemicals.com/SG/en/sds/A1625_JP_EN.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25640&PLANT=d__ALF
https://datasheets.scbt.com/sds/aghs/en/sc-223422.pdf
https://www.tcichemicals.com/SG/en/sds/A1625_JP_EN.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-223422.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Weighing Solid

Required PPE:
- Minimum PPE
- N95 Dust Mask
- Chemical Fume Hood

Solid Folm

PPE Selection for 2-Amino-4-chlorobenzenethiol

Task Assessment

Handling Solution

Required PPE:
- Minimum PPE
- Chemical Fume Hood

Minimum PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

Emergency

Spill Cleanup

Required PPE:
- Full Protective Suit
- SCBA (if high concentration)
- Heavy-duty Gloves

Click to download full resolution via product page

PPE selection workflow based on the handling task.

Safe Handling and Storage Procedures

Handling

Do not breathe dust.[2][4]

Storage

Handle only in a chemical fume hood.[2]

Avoid all contact with eyes, skin, and clothing.[2][4]

Wash hands and face thoroughly after handling.[4]

Remove and wash contaminated clothing before reuse.[4][6]

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3]
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o Store locked up.[4][8]
o Store under an inert atmosphere (e.g., Argon).[2][5]
e Incompatible Materials: Strong oxidizing agents and acids.[2][3]

Emergency Protocols

Immediate action is required in case of any exposure or release. Always show the Safety Data
Sheet to the attending medical personnel.[1][2]

First-Aid Measures

The following table summarizes the immediate first-aid steps. Medical attention is required in all
cases of exposure.[1][4]

Table 5: First-Aid Measures

Exposure Route Protocol

Immediately rinse with plenty of water,
also under the eyelids, for at least 15

Eye Contact minutes. Keep eye wide open while
rinsing. Immediate medical attention is
required.[1][2]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothing

and shoes. Call a physician immediately.[1][2]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Call a physician or poison

control center immediately.[1][2]

| Ingestion | Do NOT induce vomiting. Drink plenty of water. Never give anything by mouth to
an unconscious person. Immediate medical attention is required.[1][2] |
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Emergency First-Aid Protocol

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion
Remove Contaminated Clothing Rinse with Water for 15+ min Move to Fresh Air DO NOT Induce Vomiting
Wash with Soap & Water Immediately (Keep Eyelids Open) Provide Artificial Respiration if Needed Drink Plenty of Water

Click to download full resolution via product page

Decision-making workflow for first-aid response.

Fire-Fighting Measures

This material can decompose in a fire to release irritating and toxic gases.

Table 6: Fire-Fighting Guidance

Aspect Details

CO2, dry chemical, dry sand, alcohol-

Suitable Extinguishing Media .
resistant foam.[1][2][4]

Unsuitable Extinguishing Media No information available.[1][2]

Carbon oxides (CO, COz2), Nitrogen oxides
Hazardous Combustion Products (NOx), Sulfur oxides, Hydrogen chloride gas,
Hydrogen sulfide.[2][3]
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| Protective Equipment | Wear a self-contained breathing apparatus (SCBA) with pressure-
demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1][2][3] |

Accidental Release Measures

In the event of a spill, personnel should be evacuated to a safe area.[1][2]
Experimental Protocol for Spill Cleanup:

o Personal Precautions: Wear the appropriate personal protective equipment as detailed in
Section 3.2, including respiratory protection. Ensure adequate ventilation.

o Environmental Precautions: Prevent the material from entering drains or contaminating the
ground water system.[1][2][4]

e Containment and Clean-up:

[¢]

Cover the powder spill with a plastic sheet to minimize spreading.[3]

o Carefully sweep up the solid material, avoiding dust formation, and shovel it into a
suitable, labeled container for disposal.[1][2][4]

o Clean the contaminated surface thoroughly.[3]

o Dispose of the waste in accordance with all applicable local, regional, and national
regulations.[4]
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Accidental Spill Response Workflow

Spill Detected

Evacuate Personnel
& Secure Area

:

Don Full PPE

Contain Spill
(Prevent entry to drains)

Sweep Solid into
Labeled Container
(Avoid Dust)

Decontaminate
Spill Area

Dispose of Waste per
Regulations

Click to download full resolution via product page

Workflow for responding to an accidental spill.
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Toxicological Information

While no specific acute toxicity data is available for this product, it is known to cause severe
burns upon exposure.[1][2] The toxicological properties have not been fully investigated.[1][2] It
is not known to be a carcinogen, and no information on sensitization is available.[2]

Transport and Disposal Information

Proper shipping and disposal are critical for safety and environmental protection.

Table 7: Transportation Details

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

| DOT/TDG | UN3261 | Corrosive solid, acidic, organic, n.o.s. (2-Amino-4-chlorothiophenol) | 8 |
|

Note: Some sources may list UN3259.[4]

Disposal: Waste disposal should be in accordance with all applicable regional, national, and
local laws and regulations. Do not empty into drains.[2][3] Contaminated packaging should be
treated as the chemical itself and disposed of accordingly.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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